Cas no 1695181-04-4 (Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate)

• Product Name: Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate
• CAS No: 1695181-04-4
• MF: C₈H₁₀F₂O₄
• MW: 208.159409999847
• CID: 5761500
• PubChem ID: 165474312
• Update Time: 2025-05-27

Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

• 1695181-04-4
• methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate
• EN300-1125760
• Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate

• Inchi： 1S/C8H10F2O4/c1-4(5(11)7(13)14-3)6(12)8(2,9)10/h4H,1-3H3
• InChI Key： NXTBOJJJAHZOCR-UHFFFAOYSA-N
• SMILES： FC(C)(C(C(C(C(=O)OC)=O)C)=O)F

Computed Properties

• Exact Mass: 208.05471512g/mol
• Monoisotopic Mass: 208.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate

Comprehensive Overview of Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate (CAS No. 1695181-04-4)

Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate (CAS No. 1695181-04-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoro substitution at the 5-position and a methyl ester group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate has surged, driven by the growing focus on precision medicine and sustainable agriculture. The compound's difluoro moiety is a key feature that can influence the electronic and steric properties of target molecules, making it valuable for designing next-generation therapeutics. Additionally, its methyl ester group provides a handle for further chemical modifications, enabling the creation of diverse derivatives.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate?" The synthesis typically involves the fluorination of a precursor molecule followed by esterification. Advanced techniques such as flow chemistry and catalyzed reactions have been explored to improve yield and purity. Another trending topic is the compound's role in green chemistry, where researchers aim to minimize waste and energy consumption during its production.

The compound's CAS No. 1695181-04-4 is often used as a unique identifier in regulatory and commercial databases, ensuring accurate tracking and compliance. Its molecular formula and structural features are also critical for patent applications and intellectual property protection. Given the rising interest in fluorinated compounds, Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate is likely to remain a focal point in both academic and industrial research.

From a commercial perspective, suppliers of Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate emphasize its high purity and scalability. The compound is often available in gram to kilogram quantities, catering to both small-scale research and large-scale production needs. Quality control measures, such as HPLC and NMR analysis, are routinely employed to ensure consistency and reliability. These factors make it a preferred choice for laboratories and manufacturers alike.

In conclusion, Methyl 5,5-difluoro-3-methyl-2,4-dioxohexanoate (CAS No. 1695181-04-4) represents a promising candidate for advancing fluorine chemistry and its applications. Its unique structural attributes, combined with the growing demand for fluorinated intermediates, position it as a valuable tool for researchers and industries. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of innovative solutions across multiple sectors.